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Compound of Interest

Compound Name:
1-Amino-2-methyl-2-propanethiol

hydrochloride

Cat. No.: B042641 Get Quote

Technical Support Center: 1-Amino-2-methyl-2-
propanethiol hydrochloride
This guide provides essential safety information, personal protective equipment (PPE)

recommendations, and emergency procedures for handling 1-Amino-2-methyl-2-propanethiol
hydrochloride.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 1-Amino-2-methyl-2-propanethiol
hydrochloride?

1-Amino-2-methyl-2-propanethiol hydrochloride is a hazardous substance. It is harmful if

swallowed[1][2], causes severe skin burns and eye damage[2], and may cause an allergic skin

reaction.[1] It is also toxic to aquatic life with long-lasting effects.[3] The signal word for this

chemical is "Danger".[2]

Q2: What personal protective equipment (PPE) is required when handling this chemical?

To ensure safety, the following personal protective equipment should be worn:

Eye/Face Protection: Splash goggles or safety glasses with side shields are necessary.[4]

For more significant risks, a face shield may be appropriate.
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Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and a lab coat or protective

suit are required.[1][4] Ensure gloves are inspected before use and contaminated gloves are

disposed of properly.[5]

Respiratory Protection: A NIOSH-approved vapor respirator should be used if ventilation is

inadequate or for protection against high concentrations of vapors.[4] For nuisance levels of

dust, a type N95 (US) or type P1 (EN 143) dust mask can be used.[5]

Q3: What are the proper procedures for handling and storage?

Handling: Handle in a well-ventilated area, preferably under a chemical fume hood.[1][4]

Avoid contact with skin, eyes, and clothing.[4] Do not breathe dust or vapors.[1][6] Wash

hands thoroughly after handling.[1] All equipment containing the material should be

grounded to prevent static discharge.[4]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated area.[4][6] Keep

away from heat, sparks, and open flames.[4][6] It should be stored in a segregated and

approved area, away from incompatible materials such as oxidizing agents, reducing agents,

acids, and alkalis.[4]

Q4: What should I do in case of accidental exposure?

Immediate action is crucial in case of exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids.[4][6] Remove contact lenses if present and easy to do.[1][3] Seek immediate

medical attention from an ophthalmologist.[1][3]

Skin Contact: Take off immediately all contaminated clothing.[1] Rinse skin with plenty of

water and soap.[1][4] If skin irritation or a rash occurs, get medical advice.[7]

Inhalation: Move the person to fresh air.[1][4] If breathing is difficult, give oxygen.[6] Seek

medical attention if symptoms occur.[6]

Ingestion: Do NOT induce vomiting.[6] Rinse mouth with water.[1][5] If the person feels

unwell, call a poison center or doctor immediately.[1]
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Q5: How should spills be handled?

Small Spills: Absorb the spill with an inert material (e.g., dry earth, sand) and place it in an

appropriate waste disposal container.[4]

Large Spills: Evacuate the area.[1] Stop the leak if it can be done without risk.[4] Remove all

sources of ignition.[8] Prevent the spill from entering sewers or confined areas.[4] Dike the

area if necessary.[4] Ensure adequate ventilation.[1]

Q6: What are the appropriate fire-fighting measures?

Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide to extinguish a fire.[3][5]

Specific Hazards: The substance is combustible and may produce hazardous combustion

gases such as carbon oxides, nitrogen oxides, sulfur oxides, and hydrogen chloride gas in a

fire.[1]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[7][8]

Hazard and Precautionary Data Summary
Category Codes

Hazard Statements

H302 (Harmful if swallowed), H314 (Causes

severe skin burns and eye damage), H317 (May

cause an allergic skin reaction), H411 (Toxic to

aquatic life with long lasting effects)

Precautionary Statements

P260, P262, P264, P270, P273, P280,

P301+P310, P302+P352, P304+P340,

P305+P351+P338, P310, P402+P404, P405,

P501

Experimental Workflow: Safe Handling Protocol
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Safe Handling Protocol for 1-Amino-2-methyl-2-propanethiol hydrochloride

Preparation

Handling

Post-Handling

Emergency Preparedness

1. Review Safety Data Sheet (SDS)

2. Don Personal Protective Equipment (PPE)

3. Prepare Ventilated Workspace

4. Handle Chemical in Fume Hood Ensure Access to Eyewash Station & Safety Shower

5. Decontaminate Workspace & Equipment

6. Dispose of Waste Properly

7. Doff and Dispose of PPE

Click to download full resolution via product page

Caption: Workflow for the safe handling of 1-Amino-2-methyl-2-propanethiol hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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